Cas no 2243080-08-0 ((S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride)

• Product name: (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride
• CAS No: 2243080-08-0
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• MDL: MFCD12758185
• CID: 4761058
• PubChem ID: 74889970

(S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride
• (2S)-2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol
• (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol HCl
• SCHEMBL23100747
• (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanolhydrochloride
• BS-16105
• 2243080-08-0
• AKOS025290396
• (2S)-2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride
• MFCD12758185
• EN300-7422353
• (2S)-2-amino-2-[3-(trifluoromethyl)phenyl]ethanol;hydrochloride
• ZGPPQPPTLTYYKV-DDWIOCJRSA-N
• (2S)-2-AMINO-2-[3-(TRIFLUOROMETHYL)PHENYL]ETHANOL HYDROCHLORIDE
• Y10321
• CS-0162075

• MDL： MFCD12758185
• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)7-3-1-2-6(4-7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m1./s1
• InChI Key： ZGPPQPPTLTYYKV-DDWIOCJRSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)[C@@H](CO)N)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (S)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol hydrochloride

(S)-2-Amino-2-(3-(Trifluoromethyl)Phenyl)Ethanol Hydrochloride: A Comprehensive Overview

(S)-2-Amino-2-(3-(Trifluoromethyl)Phenyl)Ethanol Hydrochloride, commonly referred to by its CAS number 2243080-08-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a hydrochloride salt of an amino alcohol, characterized by its chiral center and the presence of a trifluoromethyl group attached to a phenyl ring. The compound's structure makes it a valuable tool in drug discovery and development, particularly in the design of bioactive molecules with specific stereochemical properties.

The synthesis of (S)-2-Amino-2-(3-(Trifluoromethyl)Phenyl)Ethanol Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and acid-base neutralizations. The introduction of the trifluoromethyl group onto the aromatic ring is typically achieved through electrophilic substitution reactions, such as Friedel-Crafts acylation followed by reduction or direct fluorination methods. The stereochemistry at the chiral center is controlled during the synthesis to ensure the desired (S)-configuration, which is critical for its biological activity.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its amino alcohol functionality makes it an attractive candidate for the development of peptidomimetics and other bioactive agents. For instance, researchers have explored its use in the construction of inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties to the molecule. This group enhances the lipophilicity of the compound, which can improve its bioavailability when used as a drug candidate. Additionally, the presence of this group can modulate the interactions between the molecule and biological targets, such as proteins or nucleic acids, making it a versatile component in drug design.

In terms of pharmacokinetics, (S)-2-Amino-2-(3-(Trifluoromethyl)Phenyl)Ethanol Hydrochloride exhibits favorable absorption and distribution properties in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular pathways. However, further studies are required to fully understand its metabolic fate and clearance mechanisms in vivo.

The application of this compound extends beyond drug discovery. It has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecules with high enantioselectivity. This approach has been particularly useful in the synthesis of natural products and their analogs, which often possess intricate stereochemical features.

From an environmental perspective, the synthesis and handling of (S)-2-Amino-2-(3-(Trifluoromethyl)Phenyl)Ethanol Hydrochloride are conducted under strict safety protocols to minimize any adverse impact on ecosystems. The compound's stability under standard storage conditions ensures its reliability as a reagent in both academic and industrial settings.

In conclusion, (S)-2-Amino-2-(3-(Trifluoromethyl)Phenyl)Ethanol Hydrochloride (CAS No: 2243080-08-0) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and medicinal chemistry. Its unique structural features and stereochemical properties make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced chemical entities.